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Compound of Interest

Compound Name: GR 64349

Cat. No.: B11932321 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of GR
64349. Adherence to these guidelines is crucial for maintaining the compound's integrity and

ensuring reproducible experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid GR 64349?

A1: Solid GR 64349 should be stored in a tightly sealed container, protected from moisture. For

long-term storage, temperatures of -20°C or -80°C are recommended.

Q2: How should I store GR 64349 after reconstituting it in a solvent?

A2: Once reconstituted, it is recommended to aliquot the solution into single-use volumes to

avoid repeated freeze-thaw cycles. These aliquots should be stored in tightly sealed vials at

-20°C or -80°C.

Q3: What is the shelf-life of GR 64349 under recommended storage conditions?

A3: The shelf-life can vary between suppliers. However, as a general guideline, the solid

powder can be stored for up to 3 years at -20°C.[1] Reconstituted solutions are typically stable

for up to one month at -20°C or for longer periods (e.g., 1 year) at -80°C.[1] Always refer to the

supplier-specific data for precise information.
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Q4: In which solvents can I dissolve GR 64349?

A4: GR 64349 is soluble in water to at least 1 mg/mL.[2] For cell-based assays, some protocols

suggest preparing a 10 mM stock solution in DMSO.

Q5: Are there any specific handling precautions I should take?

A5: It is recommended to allow the product to equilibrate to room temperature for at least 60

minutes before opening the vial to prevent condensation, which can affect stability. As with all

research chemicals, appropriate personal protective equipment (PPE) should be worn during

handling.
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Issue Possible Cause Recommended Action

Reduced or no biological

activity in experiments.

Compound degradation due to

improper storage.

- Verify that the compound has

been stored at the

recommended temperature

and protected from moisture. -

Avoid multiple freeze-thaw

cycles by preparing and using

aliquots. - If degradation is

suspected, use a fresh vial of

the compound.

Inaccurate solution

concentration.

- Ensure accurate weighing of

the solid compound and

precise measurement of the

solvent volume. - Use a

calibrated balance and

appropriate volumetric

glassware.

Precipitate observed in the

reconstituted solution.

Poor solubility or solution

instability.

- Confirm the correct solvent is

being used. Sonication may be

recommended to aid

dissolution in water.[1] -

Ensure the storage

temperature for the solution is

appropriate and that it has not

been stored for longer than the

recommended duration.

Storage Condition Summary
The following tables summarize the recommended storage conditions for GR 64349 based on

information from various suppliers.

Table 1: Storage of Solid GR 64349
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Supplier Storage Temperature Duration

R&D Systems -20°C Not specified

TargetMol -20°C 3 years

MedchemExpress -20°C or -80°C 1 year (-20°C), 2 years (-80°C)

Table 2: Storage of Reconstituted GR 64349

Supplier Storage Temperature Duration

TargetMol -80°C 1 year

MedchemExpress -20°C or -80°C
1 month (-20°C), 6 months

(-80°C)

Experimental Protocol: Preparation of a GR 64349
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of GR 64349 in water.

Materials:

GR 64349 solid powder

Sterile, nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

(Optional) Sonicator
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Procedure:

Equilibration: Allow the vial of solid GR 64349 to equilibrate to room temperature for at least

60 minutes before opening.

Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh the

desired amount of GR 64349 powder into the tube.

Reconstitution: Add the appropriate volume of sterile water to the tube to achieve a final

concentration of 1 mg/mL. For example, to prepare 1 mL of a 1 mg/mL solution, add 1 mL of

water to 1 mg of GR 64349.

Dissolution: Close the tube tightly and vortex gently until the powder is completely dissolved.

If necessary, sonication can be used to aid dissolution.[1]

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.

This will minimize contamination and prevent degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C as per the recommended guidelines.
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Caption: Recommended workflow for storing and handling GR 64349.
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Caption: Troubleshooting logic for stability issues with GR 64349.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GR 64349 Technical Support Center: Storage and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932321#gr-64349-degradation-and-proper-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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